951-55-3(5-Methyl-DL-tryptophan),DL,M0452

5-Methyl-DL-tryptophan Properties

Names and Identifiers

- Tryptophan, 5-methyl-
- 5-Methyl-DL-tryptophan
- 2-amino-3-(5-methyl-1H-indol-3-yl)propanoic acid
- H-Trp(5-Me)-OH
- H-DL-Trp(5-Me)-OH
- 5-Methyltryptophan
- dl-5-Methyltryptophan
- HUNCSWANZMJLPM-UHFFFAOYSA-N
- 5-METHYL-TRYPTOPHAN
- 2-amino-3-(5-methylindol-3-yl)propanoic acid
- 5-Methyl tryptophan, dl-
- AK167448
- 5-Methyltryptophan #
- PubChem20652
- DL-Tryptophan, 5-methyl-
- Tryptophan, 5-methyl-, DL-
- 5-Methyltryptophan (ACI)
- DL-Tryptophan, 5-methyl- (ZCI)
- DL
- Tryptophan, 5-methyl-, DL- (8CI)
- (±)-5-Methyltryptophan
- 2-Azaniumyl-3-(5-methyl-1H-indol-3-yl)propanoate
- DL-5-Methyltryptophane
- NSC 57695
- DL-2-Amino-3-(5-Methylindolyl) Propionic acid
- SCHEMBL41267
- (2R)-2-azaniumyl-3-(5-methyl-1H-indol-3-yl)propanoate
- CHEMBL569600
- CS-D0272
- M0452
- CS-15061
- NSC57695
- 5-Methyl-DL-tryptophan (H-DL-Trp(5-Me)-OH)
- MFCD00005652
- DTXSID001314252
- 951-55-3
- Q27123483
- SCHEMBL18029004
- EINECS 213-453-6
- CHEBI:52524
- HY-33228
- NSC-57695
- AKOS003382639
- M-5024
- DB-057560
- +Expand
- MDL： MFCD00005652
- InChIKey： HUNCSWANZMJLPM-UHFFFAOYSA-N
- Inchi： 1S/C12H14N2O2/c1-7-2-3-11-9(4-7)8(6-14-11)5-10(13)12(15)16/h2-4,6,10,14H,5,13H2,1H3,(H,15,16)
- SMILES： O=C(C(CC1C2C(=CC=C(C)C=2)NC=1)N)O

Computed Properties

Exact Mass: 218.10600
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 3
Monoisotopic Mass: 218.105527694g/mol
Heavy Atom Count: 16
Complexity: 270
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -0.7
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 79.1

Experimental Properties

LogP: 2.13100
PSA: 79.11000
Refractive Index: 1.6660 (estimate)
Boiling Point: 358.94°C (rough estimate)
Melting Point: ~275 °C (dec.)
Vapor Pressure: 0.0±1.2 mmHg at 25°C
Flash Point: 229.1±28.7 °C
Color/Form: Not determined
Solubility: Not determined
Density: 1.1402 (rough estimate)

5-Methyl-DL-tryptophan Security Information

WGK Germany：3
Safety Instruction： S22-S24/25
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
Warning Statement： P264 wash thoroughly after treatment
p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p1086 get medical advice / care
Storage Condition：2-8°C
Signal Word：warning
FLUKA BRAND F CODES：8

5-Methyl-DL-tryptophan Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Methyl-DL-tryptophan Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P006PTQ-100mg	2-Amino-3-(5-methyl-1H-indol-3-yl)propanoic acid	951-55-3	98%	100mg	$16.00	2024-04-19
A2B Chem LLC	AD12606-100mg	5-Methyl-dl-tryptophan	951-55-3	98%	100mg	$14.00	2024-07-18
Aaron	AR006Q22-100mg	2-Amino-3-(5-methyl-1H-indol-3-yl)propanoic acid	951-55-3	95%	100mg	$18.00	2024-07-18
Alichem	A199006907-1g	2-Amino-3-(5-methyl-1H-indol-3-yl)propanoic acid	951-55-3	95%	1g	$338.12	2023-08-31
Ambeed	A767222-100mg	2-Amino-3-(5-methyl-1H-indol-3-yl)propanoic acid	951-55-3	98%	100mg	$19.0	2024-05-30
Apollo Scientific	BIB6112-500mg	5-Methyl-DL-tryptophan	951-55-3		500mg	£110.00	2024-05-24
Chemenu	CM245189-5g	2-Amino-3-(5-methyl-1H-indol-3-yl)propanoic acid	951-55-3	95%	5g	$715
ChemScence	CS-D0272-100mg	2-Amino-3-(5-methyl-1H-indol-3-yl)propanoic acid	951-55-3		100mg	$65.0	2022-04-26
eNovation Chemicals LLC	Y1046957-100mg	2-Amino-3-(5-methyl-1H-indol-3-yl)propanoic acid	951-55-3	98.0%	100mg	$175	2022-06-09
MedChemExpress	HY-33228-100mg	5-Methyl-DL-tryptophan	951-55-3	99.55%	100mg	￥128	2024-07-24

5-Methyl-DL-tryptophan Synthesis

Synthetic Circuit 1

52562-50-2

543-24-8

951-55-3

Reaction Conditions

1.1 Catalysts: Sodium hydroxide Solvents: Ethanol , Water ; 2 h, pH 8.5, rt
1.2 Reagents: Hydrochloric acid ; pH 1.5, rt
1.3 Reagents: Zinc Solvents: Acetic acid ; rt → 50 °C; 4 h, 50 °C
1.4 Reagents: Hydrochloric acid Solvents: Water ; pH 1.5
1.5 Reagents: Sodium , Ammonia Catalysts: Ferric nitrate Solvents: Dimethylformamide , Water ; 50 °C; 1 h, rt
1.6 Reagents: Sodium hydroxide Solvents: Water ; 1.5 h, pH 9.5, rt → 85 °C
1.7 Reagents: Hydrochloric acid Solvents: Water ; pH 6, 66 °C

Reference

: Amino acid derivative, feed composition and application thereof

, China, , ,

Synthetic Circuit 2

614-96-0

302-84-1

951-55-3

Reaction Conditions

1.1 Reagents: Acetic anhydride Solvents: Acetic acid ; 12 h, 75 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ; rt → 60 °C; 6 h, 60 °C
1.3 Reagents: Acetic acid ; pH 5, cooled

Reference

: Synthesis method of 2-hydroxy-3-(substituted 1H-indol-3-yl)propionic acid compound from single substituted indole and DL-serine

, China, , ,

Synthetic Circuit 3

614-96-0

127-17-3

951-55-3

Reaction Conditions

Reference

: Hydrocarbon synthesis

, Japan, , ,

Synthetic Circuit 4

614-96-0

127-17-3

951-55-3

Reaction Conditions

Reference

: Bacterial synthesis of L-tryptophan and its analogs. I. Synthesis of L-tryptophan from pyruvate, ammonia, and indole

Nakazawa, Hidetsugu; Enei, Hitoshi; Okumura, Shinji; Yamada, Hideaki, Agricultural and Biological Chemistry, 1972, 36(13), 2523-8

5-Methyl-DL-tryptophan Raw materials

5-Methyl-DL-tryptophan Preparation Products

5-Methyl-DL-tryptophan (951-55-3)

5-Methyl-DL-tryptophan Suppliers

J&K Scientific

Audited Supplier

(CAS:951-55-3)

MR./MRS.:ZHAI XIAN SHENG

Phone:18210857532

Email:xiangyang.zhai@jk-sci.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:951-55-3)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:951-55-3)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

5-Methyl-DL-tryptophan Related Literature

1. A rapid method for the determination of free alpha-amino acids in pea (Pisum sativum) using ultra high performance liquid chromatography-high resolution accurate mass-mass spectrometry

M. Dickinson,M. Parker,F. Schoutsen,A. J. Charlton Anal. Methods 2014 6 2395
2. The biosynthesis of shikimate metabolites

Andrew R. Knaggs Nat. Prod. Rep. 1999 16 525
3. Notes

J. W. Cook,Leon Hunter,R. Schoental,A. Audsley,F. R. Goss,G. Baddeley,W. R. Boon,G. R. Clemo,H. Koeing,D. H. R. Barton,G. A. Schmeidler,Herbert H. Hodgson,John Ratcliffe J. Chem. Soc. 1949 S228
4. Static and time-resolved fluorescence investigations of tryptophan analogues?–?a solvent study

Kirsten Lotte,Regina Plessow,Andreas Brockhinke Photochem. Photobiol. Sci. 2004 3 348
5. 141. The synthesis of the nuclear-C-methylated tryptophans. A note on the aldehyde reactions for tryptophan

H. N. Rydon J. Chem. Soc. 1948 705
6. The biosynthesis of shikimate metabolites

Andrew R. Knaggs Nat. Prod. Rep. 2000 17 269
7. Index pages

Nat. Prod. Rep. 1986 3 I1
8. Characterisation of 6-DMATSMo from Micromonospora olivasterospora leading to identification of the divergence in enantioselectivity, regioselectivity and multiple prenylation of tryptophan prenyltransferases

Julia Winkelblech,Xiulan Xie,Shu-Ming Li Org. Biomol. Chem. 2016 14 9883
9. Palladium-catalyzed mono-N-allylation of unprotected amino acids with 1,1-dimethylallyl alcohol in water

Hidemasa Hikawa,Yuusaku Yokoyama Org. Biomol. Chem. 2011 9 4044
10. Indolocarbazole natural products: occurrence, biosynthesis, and biological activity

César Sánchez,Carmen Méndez,José A. Salas Nat. Prod. Rep. 2006 23 1007

Related Categories

Solvents and Organic Chemicals Organic Compounds Acids/Esters

Cas no 951-55-3 (5-Methyl-DL-tryptophan)

5-Methyl-DL-tryptophan Properties

Names and Identifiers

Computed Properties

Experimental Properties

5-Methyl-DL-tryptophan Security Information

5-Methyl-DL-tryptophan Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

5-Methyl-DL-tryptophan Price

5-Methyl-DL-tryptophan Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

5-Methyl-DL-tryptophan Raw materials

5-Methyl-DL-tryptophan Preparation Products

5-Methyl-DL-tryptophan Suppliers

5-Methyl-DL-tryptophan Related Literature

Related Categories

951-55-3 (5-Methyl-DL-tryptophan) Related Products